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Compound of Interest

Compound Name: Malonic acid, ammonium salt

Cat. No.: B092839 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis, properties, and key

applications of diammonium malonate. This document is intended to serve as a valuable

resource for professionals in research and development, particularly those in the

pharmaceutical and chemical industries.

Introduction
Diammonium malonate is the ammonium salt of malonic acid, a dicarboxylic acid. Its chemical

formula is C₃H₁₀N₂O₄. This compound serves as a versatile reagent and intermediate in

various organic syntheses, including the formation of barbiturates and other pharmaceutically

relevant molecules. Understanding its synthesis and physicochemical properties is crucial for

its effective application in research and drug development.

Synthesis of Diammonium Malonate
The synthesis of diammonium malonate is a straightforward acid-base neutralization reaction.

The primary method involves the reaction of malonic acid with a suitable source of ammonia.

General Reaction
The overall reaction for the formation of diammonium malonate is:

CH₂(COOH)₂ + 2NH₄OH → (NH₄)₂[CH₂(COO)₂] + 2H₂O
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Alternatively, aqueous ammonia can be used as the ammonia source.

Experimental Protocol
The following is a representative experimental protocol for the laboratory-scale synthesis of

diammonium malonate.

Materials:

Malonic acid (1 mole)

Ammonium hydroxide solution (28-30% NH₃, 2 moles)

Deionized water

Ethanol (for crystallization)

Beaker

Magnetic stirrer and stir bar

pH meter or pH indicator strips

Rotary evaporator

Crystallization dish

Buchner funnel and filter paper

Procedure:

Dissolution: Dissolve one mole of malonic acid in a sufficient amount of deionized water in a

beaker with continuous stirring.

Neutralization: Slowly add two moles of concentrated ammonium hydroxide solution to the

malonic acid solution. The reaction is exothermic, so the addition should be done cautiously,

potentially in an ice bath to control the temperature.
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pH Adjustment: Monitor the pH of the solution. Continue adding ammonium hydroxide until

the pH of the solution is neutral (pH 7).

Concentration: Remove the water from the resulting solution using a rotary evaporator under

reduced pressure. This will yield a concentrated solution or a crude solid of diammonium

malonate.

Crystallization: Dissolve the crude product in a minimum amount of hot ethanol and allow it

to cool slowly to room temperature, followed by further cooling in an ice bath to induce

crystallization.

Isolation and Drying: Collect the crystals by vacuum filtration using a Buchner funnel. Wash

the crystals with a small amount of cold ethanol to remove any impurities. Dry the crystals in

a vacuum oven at a low temperature to obtain pure diammonium malonate.

Physicochemical Properties of Malonic Acid and its
Ammonium Salt
A summary of the key quantitative data for malonic acid and its diammonium salt is presented

below. It is important to note that while extensive data is available for malonic acid, specific

experimental values for some properties of diammonium malonate, such as its melting point

and a precise solubility value, are not readily available in published literature.

Property Malonic Acid Diammonium Malonate

Molecular Formula C₃H₄O₄[1] C₃H₁₀N₂O₄[2]

Molecular Weight 104.06 g/mol [1] 138.12 g/mol [2]

Appearance White crystalline solid[3] Crystalline solid

Melting Point
135-137 °C (decomposes)[3]

[4]
Data not readily available

Solubility in Water 73.5 g/100 mL at 20 °C[5] Highly soluble (qualitative)

pKa₁ 2.83[3][4][6][7] -

pKa₂ 5.69[3][4][6][7] -
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Spectroscopic Data
Detailed experimental spectral data for diammonium malonate is not widely published.

However, the expected spectral characteristics can be inferred from the known spectra of

malonic acid and the ammonium ion.

Infrared (IR) Spectroscopy: The IR spectrum of diammonium malonate would be expected to

show characteristic absorptions for the carboxylate anion (COO⁻) around 1600-1550 cm⁻¹

(asymmetric stretching) and 1400 cm⁻¹ (symmetric stretching). Additionally, the N-H

stretching vibrations of the ammonium ion (NH₄⁺) would appear as a broad band in the

region of 3300-3000 cm⁻¹.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: In an aqueous solution (D₂O), the ¹H NMR spectrum would likely show a singlet

for the methylene protons (CH₂) of the malonate backbone. The chemical shift of the

ammonium protons is variable and often not observed due to exchange with the solvent.

¹³C NMR: The ¹³C NMR spectrum would show two signals: one for the methylene carbon

and another for the equivalent carboxylate carbons.

Applications in Organic Synthesis
Diammonium malonate is a valuable precursor in various organic syntheses. One of the most

notable applications of malonates is in the Knoevenagel condensation reaction.

Knoevenagel Condensation
The Knoevenagel condensation is a nucleophilic addition of an active hydrogen compound (like

a malonate) to a carbonyl group, followed by a dehydration reaction to yield an α,β-unsaturated

product. Ammonium salts can act as catalysts in this reaction.

Below is a logical workflow for a typical Knoevenagel condensation reaction involving a malonic

ester, which is closely related to the use of malonic acid and its salts.

Knoevenagel Condensation Workflow

Conclusion
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Diammonium malonate is a readily synthesized and useful chemical compound with

applications in organic synthesis. While there is a need for more comprehensive

characterization of its physical and spectral properties in publicly accessible literature, its role

as a precursor, particularly in reactions like the Knoevenagel condensation, is well-established.

This guide provides a foundational understanding for researchers and professionals working

with this versatile reagent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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